Cas no 303106-88-9 (<br>N'-((1H-Indol-3-yl)methylene)-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazid e)

• Product Name: <br>N'-((1H-Indol-3-yl)methylene)-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazid e
• CAS No: 303106-88-9
• MF: C₁₉H₁₄N₆O₃
• MW: 374.35286283493
• CID: 3055521
• PubChem ID: 86261450
• Update Time: 2025-04-21

<br>N'-((1H-Indol-3-yl)methylene)-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazid e Chemical and Physical Properties

Names and Identifiers

• <br>N'-((1H-Indol-3-yl)methylene)-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazid e
• (E)-N'-((1H-indol-3-yl)methylene)-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide
• N'-(1H-INDOL-3-YLMETHYLENE)-3-(3-NITROPHENYL)-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• 303106-88-9
• N'-((1H-Indol-3-yl)methylene)-3-(3-nitrophenyl)-1H-pyrazole-5-carbohydrazide
• AKOS002348181
• AB00673216-01
• F1092-1499
• 652-697-1

• Inchi： 1S/C19H14N6O3/c26-19(24-21-11-13-10-20-16-7-2-1-6-15(13)16)18-9-17(22-23-18)12-4-3-5-14(8-12)25(27)28/h1-11,20H,(H,22,23)(H,24,26)/b21-11+
• InChI Key： CFBPMYCYBVPRIP-SRZZPIQSSA-N
• SMILES： O=C(C1=CC(C2C=CC=C(C=2)[N+](=O)[O-])=NN1)N/N=C/C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 374.11273833Da
• Monoisotopic Mass: 374.11273833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 132Ų